Cas no 85921-53-5 (Moveltipril calcium)

• Product Name: Moveltipril calcium
• CAS No: 85921-53-5
• MF: C₃₈H₅₈CaN₄O₁₀S₂
• MW: 835.095927715302
• CID: 60922
• PubChem ID: 6917881
• Update Time: 2025-04-18

Moveltipril calcium Chemical and Physical Properties

Names and Identifiers

• Moveltipril calcium
• Calcium (2R)-1-[(2R)-3-[2-(cyclohexanecarbonylamino)propanoylsulfanyl]-2-methylpropanoyl]pyrrolidine-2-carboxylate
• altiopril calcium
• MC 838
• Calcium (-)-N-(((S)-3-(N-cyclohexylcarbonyl-D-alanyl)thio)-2-methylpropionyl)-L-prolinate
• MOVELTIPRIL CALCIUM [JAN]
• UNII-SB44S25HE5
• calcium;(2S)-1-[(2S)-3-[(2R)-2-(cyclohexanecarbonylamino)propanoyl]sulfanyl-2-methylpropanoyl]pyrrolidine-2-carboxylate
• Moveltipril calcium salt
• L-PROLINE, N-(CYCLOHEXYLCARBONYL)-D-ALANYL-(2S)-3-MERCAPTO-2-METHYLPROPANOYL-, CALCIUM SALT (2:1)
• 85921-53-5
• SB44S25HE5
• Q27289124
• SCHEMBL5604459
• MC-838
• Calcium(S)-1-((S)-3-(((R)-2-(cyclohexanecarboxamido)propanoyl)thio)-2-methylpropanoyl)pyrrolidine-2-carboxylate
• Lowpress
• MOVELTIPRIL CALCIUM SALT [MI]
• Lowpres
• L-Proline, 1-(3-((2-((cyclohexylcarbonyl)amino)-1-oxopropyl)thio)-2-methyl-1-oxopropyl)-, calcium salt (2:1), (R-(R*,S*))-
• Calcium (S)-1-((S)-3-(((R)-2-(cyclohexanecarboxamido)propanoyl)thio)-2-methylpropanoyl)pyrrolidine-2-carboxylate

• Inchi： 1S/2C19H30N2O5S.Ca/c2*1-12(17(23)21-10-6-9-15(21)18(24)25)11-27-19(26)13(2)20-16(22)14-7-4-3-5-8-14;/h2*12-15H,3-11H2,1-2H3,(H,20,22)(H,24,25);/q;;+2/p-2/t2*12-,13-,15+;/m11./s1
• InChI Key： CUZMQPZYCDIHQL-VCTVXEGHSA-L
• SMILES： [Ca+2].S(C([C@@H](C)NC(C1CCCCC1)=O)=O)C[C@@H](C)C(N1CCC[C@H]1C(=O)[O-])=O.S(C([C@@H](C)NC(C1CCCCC1)=O)=O)C[C@@H](C)C(N1CCC[C@H]1C(=O)[O-])=O

Computed Properties

• Exact Mass: 834.32200
• Monoisotopic Mass: 834.3220273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 55
• Rotatable Bond Count: 19
• Complexity: 571
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 264Ų

Experimental Properties

• Melting Point: ~190°
• PSA: 236.16000
• LogP: 4.58920
• Specific Rotation: D20 -48 to -52° (c = 1 in methanol)

Moveltipril calcium Security Information

• Toxicity：LD50 in male, female mice, male, female rats (g/kg): all >10.0 orally; 2.1, 2.3, 1.3, 1.3 i.p.; 3.0, 3.8, 3.4, 3.9 s.c.; and in male, female dogs (g/kg): >6.0, >6.0 orally (Sakai)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives